![molecular formula C11H8F6O2 B065204 3,5-Bis(trifluoromethyl)hydrocinnamic acid CAS No. 181772-16-7](/img/structure/B65204.png)
3,5-Bis(trifluoromethyl)hydrocinnamic acid
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Overview
Description
3,5-Bis(trifluoromethyl)hydrocinnamic acid, also known as 3,5-BTMHC, is a synthetic organic compound commonly used as a reagent in a variety of scientific research applications. It is a trifluoromethylated derivative of hydroxycinnamic acid, and is used as a catalyst in organic synthesis, as a scavenger for protecting groups, and as a ligand in coordination chemistry. It is also used as a reagent in biochemistry and molecular biology.
Scientific Research Applications
Catalysis and Synthesis
- Imine Hydroboration : Research demonstrates the efficacy of tris[3,5-bis(trifluoromethyl)phenyl]borane (BArF3) as a catalyst in the metal-free hydroboration of imines, showcasing its higher reactivity compared to other Lewis acidic boranes. This property is attributed to the steric hindrance and electron-withdrawing effects of the trifluoromethyl groups, which facilitate the hydroboration process at room temperature without requiring an external Lewis base (Yin et al., 2017).
Material Science
- Hydrocinnamic Acid Derivatives in Polymer Crystallization : A study on hydrocinnamic acid derivatives, including those with bis(trifluoromethyl) groups, explores their synthesis and application as nucleating agents in poly(L-lactide) (PLLA) resin. These derivatives significantly enhance PLLA's crystallization, highlighting their potential as performance additives in biodegradable plastics (Hu et al., 2021).
Environmental Applications
- Sulfonated Thin-Film Composite Membranes : Novel sulfonated aromatic diamine monomers, including those derived from bis(trifluoromethyl)benzene, have been synthesized and utilized in the development of thin-film composite nanofiltration membranes. These membranes exhibit enhanced water flux and dye rejection capabilities, offering a promising approach for the treatment of dye-contaminated water sources (Liu et al., 2012).
Biocatalysis
- Chiral Synthesis of Aprepitant Intermediate : A biocatalytic process utilizing Leifsonia xyli CCTCC M 2010241 has been optimized for the asymmetric reduction of 3,5-bis(trifluoromethyl) acetophenone to (R)-[3,5-bis(trifluoromethyl)phenyl] ethanol, a key intermediate in the synthesis of aprepitant. This process highlights the enzyme's efficiency in producing high yields of the desired chiral alcohol with excellent enantioselectivity (Ouyang et al., 2013).
Photodynamic Therapy
- Photophysical Properties of Phthalocyanines : Derivatives of 3,5-bis(trifluoromethyl)hydrocinnamic acid have been explored for their photophysical and photochemical properties, particularly in the context of photodynamic therapy (PDT) for cancer treatment. Zinc(II) and chloroindium(III) phthalocyanines substituted with bis(trifluoromethyl) groups exhibit significant potential as photosensitizers due to their enhanced fluorescence quantum yields and singlet oxygen generation capabilities (Ahmetali et al., 2019).
Safety and Hazards
3,5-Bis(trifluoromethyl)hydrocinnamic acid may cause respiratory irritation, serious eye irritation, and skin irritation . In case of contact with eyes, it is advised to rinse cautiously with water for several minutes . If inhaled, move the person into fresh air . If swallowed, rinse mouth with water and consult a physician .
Mechanism of Action
Target of Action
It has been used in the preparation of novel biologically active amides , suggesting that it may interact with a variety of biological targets.
Mode of Action
It has been employed as a hydrophobic probe to investigate the interactions between hydrophobic guest molecules and polymers forming the micelle core . This suggests that it may interact with its targets through hydrophobic interactions.
Result of Action
Its use in the preparation of biologically active amides suggests that it may have significant effects at the molecular and cellular levels .
Properties
IUPAC Name |
3-[3,5-bis(trifluoromethyl)phenyl]propanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8F6O2/c12-10(13,14)7-3-6(1-2-9(18)19)4-8(5-7)11(15,16)17/h3-5H,1-2H2,(H,18,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LISLXJGPJUAEHU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1C(F)(F)F)C(F)(F)F)CCC(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8F6O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90361455 |
Source
|
Record name | 3,5-Bis(trifluoromethyl)hydrocinnamic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90361455 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
286.17 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
181772-16-7 |
Source
|
Record name | 3,5-Bis(trifluoromethyl)hydrocinnamic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90361455 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3,5-Bis(trifluoromethyl)hydrocinnamic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Q1: What is unique about the conformation of the propanoic acid side chain in the crystal structure of 3,5-bis(trifluoromethyl)hydrocinnamic acid?
A1: The crystal structure analysis revealed that the propanoic acid side chain in this compound adopts a gauche conformation []. This is unusual compared to other 3-phenylpropanoic acid structures found in the Cambridge Structural Database, which typically exhibit a trans conformation for this dihedral angle. Density Functional Theory calculations suggest that the presence of the two electron-withdrawing trifluoromethyl (CF3) groups might contribute to the observed gauche conformation in the solid state [].
Q2: What is the primary intermolecular interaction responsible for the crystal packing of this compound?
A2: The crystal structure of this compound is primarily stabilized by centrosymmetric O–H∙∙∙O hydrogen-bonded dimers []. These dimers, represented by the graph set notation R22(8), involve the carboxylic acid groups of adjacent molecules. Computational analysis using the CE-B3LYP method indicated that this interaction exhibits the strongest pairwise interaction energy (Etot = −67.9 kJ/mol) within the crystal lattice [].
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